Cas no 1187171-93-2 ((pyrazin-2-yl)methanesulfonamide)

• Product Name: (pyrazin-2-yl)methanesulfonamide
• CAS No: 1187171-93-2
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD12913641
• CID: 5242310
• PubChem ID: 57430877
• Update Time: 2026-03-08

(pyrazin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• pyrazin-2-ylmethanesulfonamide
• (pyrazin-2-yl)methanesulfonamide
• 2-Pyrazinemethanesulfonamide

• MDL： MFCD12913641
• Inchi： 1S/C5H7N3O2S/c6-11(9,10)4-5-3-7-1-2-8-5/h1-3H,4H2,(H2,6,9,10)
• InChI Key： ZEAIHDDQRSNPCA-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CN=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: -1.7
• Topological Polar Surface Area: 94.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (pyrazin-2-yl)methanesulfonamide

Comprehensive Overview of (pyrazin-2-yl)methanesulfonamide (CAS No. 1187171-93-2): Properties, Applications, and Research Insights

The compound (pyrazin-2-yl)methanesulfonamide (CAS No. 1187171-93-2) is a sulfonamide derivative featuring a pyrazine ring, a structure of significant interest in medicinal chemistry and material science. Its unique molecular architecture, combining a sulfonamide group with a pyrazine moiety, enables diverse applications in pharmaceutical research, agrochemical development, and organic synthesis. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing common queries such as "What is (pyrazin-2-yl)methanesulfonamide used for?" and "How to synthesize CAS 1187171-93-2?".

Chemical Structure and Properties: The molecular formula of (pyrazin-2-yl)methanesulfonamide is C₅H₇N₃O₂S, with a molecular weight of 173.19 g/mol. The presence of both sulfonamide and pyrazine functional groups contributes to its polarity, solubility in polar solvents like DMSO and water, and stability under standard conditions. Researchers often highlight its role as a building block in heterocyclic chemistry due to its ability to participate in nucleophilic substitution and condensation reactions.

Synthesis and Optimization: A frequently searched question—"How is (pyrazin-2-yl)methanesulfonamide synthesized?"—can be answered by examining published protocols. Typical routes involve the reaction of 2-chloromethylpyrazine with sodium sulfite, followed by amidation. Recent advancements focus on greener methodologies, such as catalytic amidation or microwave-assisted synthesis, to improve yield and reduce environmental impact. These innovations align with the growing demand for sustainable chemistry practices.

Pharmaceutical Applications: The sulfonamide group is a hallmark of bioactive molecules, and (pyrazin-2-yl)methanesulfonamide is no exception. It serves as a precursor in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. For instance, its incorporation into small-molecule drugs targeting metabolic disorders has been explored in preclinical studies. Searches like "CAS 1187171-93-2 in drug discovery" reflect the compound's relevance in high-throughput screening libraries.

Material Science and Beyond: Beyond pharmaceuticals, this compound finds utility in functional materials, such as organic semiconductors and metal-organic frameworks (MOFs). Its electron-deficient pyrazine ring enhances charge transport properties, making it valuable in optoelectronic devices. Researchers investigating "pyrazine derivatives in materials science" often cite its structural versatility.

Safety and Regulatory Considerations: While not classified as hazardous, proper handling protocols—including PPE and ventilation—are recommended. Analytical techniques like HPLC and NMR ensure purity, addressing queries such as "How to analyze (pyrazin-2-yl)methanesulfonamide purity?". Regulatory compliance follows standard guidelines for laboratory chemicals.

Future Perspectives: With the rise of AI-driven drug design and green chemistry, (pyrazin-2-yl)methanesulfonamide is poised for expanded roles. Collaborative research addressing "novel applications of sulfonamide derivatives" could unlock breakthroughs in catalysis and biomedicine.